N-(4-chlorobenzyl)-3-(2,4-dioxooxazolidin-3-yl)pyrrolidine-1-carboxamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-3-(2,4-dioxo-1,3-oxazolidin-3-yl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C15H16ClN3O4/c16-11-3-1-10(2-4-11)7-17-14(21)18-6-5-12(8-18)19-13(20)9-23-15(19)22/h1-4,12H,5-9H2,(H,17,21)
• InChI Key: ONFNVZZLSRARCI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1N2C(=O)COC2=O)C(=O)NCC3=CC=C(C=C3)Cl
• Molecular Formula: C15H16ClN3O4
• Molecular Weight: 337.76 g/mol

Description

N-(4-chlorobenzyl)-3-(2,4-dioxooxazolidin-3-yl)pyrrolidine-1-carboxamide, also known as CB-1 antagonist, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a selective antagonist of the cannabinoid receptor 1 (CB1), which is responsible for the psychoactive effects of cannabis.

Scientific Research Applications

Molecular Interaction Studies

One study explores the molecular interaction of a structurally related antagonist with the CB1 cannabinoid receptor. This research provides insights into the conformational analysis and pharmacophore models, contributing to our understanding of receptor-ligand interactions, which is crucial for drug design and discovery processes (J. Shim et al., 2002).

Synthesis and Biological Evaluation

Another area of application is in the synthesis and biological evaluation of compounds for potential therapeutic uses. For instance, the synthesis of Schiff’s bases and 2-azetidinones and their evaluation as antidepressant and nootropic agents highlight the process of discovering new CNS-active agents (Asha B. Thomas et al., 2016).

Optimization of Inhibitors

Research on optimizing phenyl-substituted benzimidazole carboxamide poly(ADP-ribose) polymerase inhibitors, leading to the identification of highly potent and efficacious inhibitors, showcases the application of chemical synthesis in enhancing drug efficacy and pharmacokinetics (T. Penning et al., 2010).

Antioxidant Activity Studies

The synthesis of 1-(5-chloro-2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic acid derivatives and their evaluation for antioxidant activity provide an example of how chemical compounds are tested for potential health benefits, indicating a route for the development of new antioxidant agents (I. Tumosienė et al., 2019).

Antimicrobial and Anticancer Activity

Lastly, the synthesis and evaluation of novel pyrazolopyrimidines derivatives for anticancer and anti-5-lipoxygenase agents demonstrate the exploration of new compounds for their therapeutic potential against cancer and inflammation (A. Rahmouni et al., 2016).